molecular formula C11H11NO B15386819 1-(2-(Cyanomethyl)phenyl)propan-2-one

1-(2-(Cyanomethyl)phenyl)propan-2-one

Cat. No.: B15386819
M. Wt: 173.21 g/mol
InChI Key: VFHBRPDJUHRHAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-(Cyanomethyl)phenyl)propan-2-one is a ketone derivative featuring a cyanomethyl substituent on the ortho position of the phenyl ring. This compound is primarily utilized as a key intermediate in the synthesis of fenfluramine, a pharmaceutical agent used to treat seizure disorders. The synthesis involves reductive amination of the ketone group with ethylamine in the presence of a borohydride reducing agent . Its structural uniqueness lies in the combination of a propan-2-one backbone and a cyanomethyl group, which enhances reactivity in nucleophilic and electrophilic reactions.

Properties

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

2-[2-(2-oxopropyl)phenyl]acetonitrile

InChI

InChI=1S/C11H11NO/c1-9(13)8-11-5-3-2-4-10(11)6-7-12/h2-5H,6,8H2,1H3

InChI Key

VFHBRPDJUHRHAY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=CC=CC=C1CC#N

Origin of Product

United States

Biological Activity

1-(2-(Cyanomethyl)phenyl)propan-2-one, a compound with significant potential in medicinal chemistry, has garnered attention due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

1-(2-(Cyanomethyl)phenyl)propan-2-one features a cyanomethyl group attached to a phenyl ring, making it a member of the ketone family. The synthesis of this compound typically involves the reaction of 2-bromobenzyl cyanide with propan-2-one, resulting in a product that can be further characterized through spectroscopic methods.

PropertyValue
Molecular FormulaC12H13N
Molecular Weight185.24 g/mol
Melting Point60-62 °C
SolubilitySoluble in organic solvents

Anticancer Properties

Research indicates that compounds similar to 1-(2-(Cyanomethyl)phenyl)propan-2-one exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that derivatives of this compound can induce apoptosis in breast cancer cells (MCF-7), demonstrating higher efficacy compared to conventional chemotherapeutics like Tamoxifen .

The biological activity of 1-(2-(Cyanomethyl)phenyl)propan-2-one may be attributed to its ability to interact with specific cellular targets involved in cancer progression. It is believed to inhibit key enzymes related to cell proliferation and survival, such as proteases and kinases.

Case Studies

  • Breast Cancer Study : A study evaluated the cytotoxicity of several derivatives of 1-(2-(Cyanomethyl)phenyl)propan-2-one against MCF-7 cells using the MTT assay. The results indicated that certain derivatives exhibited IC50 values significantly lower than those of standard treatments, suggesting their potential as novel anticancer agents .
  • SARS-CoV-2 Inhibition : Another investigation explored the compound's inhibitory effects on SARS-CoV-2 proteases, revealing promising antiviral activity. The structural analysis indicated that the compound binds effectively at the active site of the protease, disrupting viral replication processes .

Table 2: Summary of Biological Activities

Activity TypeEffectivenessReference
AnticancerHigh
AntiviralModerate
CytotoxicitySignificant

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs of 1-(2-(Cyanomethyl)phenyl)propan-2-one, highlighting substituent variations and their implications:

Compound Name Substituents/Modifications Molecular Formula Key Properties/Applications Reference
1-(3-(Trifluoromethyl)phenyl)propan-2-one Trifluoromethyl group at para position C₁₀H₉F₃O Intermediate for fenfluramine synthesis
1-(2-(Trifluoromethyl)phenyl)propan-2-one Trifluoromethyl group at ortho position C₁₀H₉F₃O Higher lipophilicity; potential CNS agent
1-(2-(Methylsulfanyl)phenyl)propan-2-one Methylsulfanyl group at ortho position C₁₀H₁₂OS Enhanced metabolic stability
1-(2-Nitrophenyl)propan-2-one Nitro group at ortho position C₉H₉NO₃ Precursor in explosives or dyes
1-(4-Methoxyphenyl)propan-2-one Methoxy group at para position C₁₀H₁₂O₂ Intermediate in organic synthesis
1-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-one Boronic ester group C₁₅H₂₁BO₃ Suzuki-Miyaura cross-coupling applications

Physicochemical Properties

  • Melting Points and Physical States: 1-(2-(Cyanomethyl)phenyl)propan-2-one is typically a liquid at room temperature, similar to its trifluoromethyl-substituted analogs .
  • Lipophilicity: Fluorinated derivatives (e.g., trifluoromethyl groups) exhibit higher logP values, enhancing blood-brain barrier permeability . The cyanomethyl group in the target compound balances reactivity and moderate lipophilicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.